Cas no 1261761-41-4 (2-(2-chloro-4-hydroxyphenyl)acetonitrile)

2-(2-chloro-4-hydroxyphenyl)acetonitrile structure

1261761-41-4 structure

Product Name:2-(2-chloro-4-hydroxyphenyl)acetonitrile

CAS No:1261761-41-4

Molecular Formula:C₈H₆ClNO

Molecular Weight:167.592340946198

CID:5906627

PubChem ID:83350253

2-(2-chloro-4-hydroxyphenyl)acetonitrile Properties

Names and Identifiers

- Benzeneacetonitrile, 2-chloro-4-hydroxy-
- 2-(2-chloro-4-hydroxyphenyl)acetonitrile
- InChIKey： WNHFIICTUJRSHZ-UHFFFAOYSA-N
- Inchi： 1S/C8H6ClNO/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5,11H,3H2
- SMILES： C1(CC#N)=CC=C(O)C=C1Cl

Experimental Properties

Boiling Point: 330.5±27.0 °C(Predicted)
pka: 8.72±0.18(Predicted)
Density: 1.329±0.06 g/cm3(Predicted)

2-(2-chloro-4-hydroxyphenyl)acetonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1984861-0.05g	2-(2-chloro-4-hydroxyphenyl)acetonitrile	1261761-41-4		0.05g	$299.0	2023-09-16

2-(2-chloro-4-hydroxyphenyl)acetonitrile Related Literature

1. Reversible switching of solid-state luminescence by heat-induced interconversion of molecular packing†

Mol. Syst. Des. Eng., 2018,3, 142-149
2. Group 11 metal complexes of the dinucleating triazole appended bisphosphine 1,4-bis(5-(diisopropylphosphaneyl)-1-phenyl-1H-1,2,3-triazol-4-yl)benzene†

Basvaraj S. Kote,Harish S. Kunchur,Latchupatula Radhakrishna,Madhusudan K. Pandey,Maravanji S. Balakrishna Dalton Trans., 2021,50, 16782-16794
3. Protonated state and synergistic role of Nd3+ doped barium cerate perovskite for the enhancement of ionic pathways in novel sulfonated polyethersulfone for H2/O2 fuel cells

R. Gayathri,M. Ramesh Prabhu Soft Matter, 2020,16, 4220-4233
4. First hypervalent iodine(iii)-catalyzed C–N bond forming reaction: catalytic spirocyclization of amides to N-fused spirolactams

Toshifumi Dohi,Akinobu Maruyama,Yutaka Minamitsuji,Naoko Takenaga,Yasuyuki Kita Chem. Commun., 2007, 1224-1226
5. Electrochemical ‘bubble swarm’ enhancement of ultrasonic surface cleaning†

P. R. Birkin,D. G. Offin,C. J. B. Vian,T. G. Leighton Phys. Chem. Chem. Phys., 2015,17, 21709-21715
6. Development and validation of ultra-high-performance liquid chromatography for the determination of sennoside A and sennoside B in laxatives based on optimal chromatographic parameters

Yan-ling Zhao,Jun-ling Cao,Xiao-he Xiao,Jia-bo Wang Anal. Methods, 2015,7, 9817-9824
7. Electrogenerated chemiluminescence sensor for silver ions based on their coordination interaction with cucurbit[6]uril

Yuhua Luo,Wei Xiang,Xinyu Zhang,Liqiao Hu,Yongping Dong New J. Chem., 2022,46, 5026-5033
8. Food safety: how analytical chemists ensure it

Roberto Romero-González Anal. Methods, 2015,7, 7193-7201
9. Surface acoustic wave sensors for atmospheric gas monitoring. A review

Analyst, 1989,114, 997-1004
10. Lithium-rich sulfide/selenide cathodes for next-generation lithium-ion batteries: challenges and perspectives

Mingzhe Chen,Yunfei Liu,Yanyan Zhang,Guichuan Xing,Yuxin Tang Chem. Commun., 2022,58, 3591-3600

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

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